![molecular formula C21H17NO5 B2446393 2-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]furan-3-carboxylic acid CAS No. 2219419-18-6](/img/structure/B2446393.png)
2-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]furan-3-carboxylic acid
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Overview
Description
2-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]furan-3-carboxylic acid, also known as FMOC-F3C-OH, is a chemical compound that is widely used in scientific research. It is a derivative of the amino acid phenylalanine and is commonly used as a building block for peptide synthesis. FMOC-F3C-OH has a wide range of applications in various fields of research, including biochemistry, pharmacology, and medicinal chemistry. In
Scientific Research Applications
Synthesis and Chemical Properties
- 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-thiazole-4-carboxylic acid, a derivative, is synthesized from 3-bromopyruvic acid and N-Fmoc-thiourea obtained from potassium thiocyanate (Le & Goodnow, 2004).
- Novel series of hybrid monomers containing furan and fluorene units synthesized include derivatives like 2-(2-(furan-2-yl)-9H-fluoren-7-yl)furan. These polymers exhibited electrochromic behavior and quasi-reversible redox properties (Güneş, Cihaner & Önal, 2013).
- Synthesis of 3-(2-oxo-2,3-dihydrobenzo[b]furan-3-ylidenehydrazono)-2,3-dihydrobenzo[b]furan-2-one involves reactions of benzophenone and fluoren-9-one hydrazones (Pulina, Zalesov & Kataev, 2007).
Application in Polymer and Material Sciences
- 2,4,5-Trichlorophenyl-(9H-fluoren-9-ylmethoxycarbonylamino)methylcarbamates have been synthesized and used as building blocks for the synthesis of dipeptidyl urea esters, showcasing their utility in complex chemical synthesis (Babu & Kantharaju, 2005).
- The fluoren-9-ylmethoxycarbonyl (Fmoc) group is used to protect hydroxy-groups in synthesis, indicating its role in the protection of sensitive chemical groups during complex reactions (Gioeli & Chattopadhyaya, 1982).
Electrochemical and Optical Studies
- Carboxylation of furan, as in 2-furoic acid, enhances fragmentation upon electron attachment, indicating potential for studies in electronic and optical properties of materials (Zawadzki, Luxford & Kočišek, 2020).
- 4-[2,4-Dimethoxyphenyl(N-fluoren-9-ylmethoxycarbonyl-N-alkylaminooxy)-methyl]phenoxymethyl polystyrene demonstrates the compound's application in the synthesis of structurally diverse N-substituted hydroxamic acids (Mellor & Chan, 1997).
Other Applications
- Furan-3-carboxylic and 4-methylene-4,5-dihydrofuran-3-carboxylic esters, related compounds, are synthesized via direct palladium iodide catalyzed oxidative carbonylation, showing potential in pharmaceutical and polymer industries (Gabriele et al., 2012).
- The compound's derivatives are explored for antimycobacterial properties, indicating a potential application in pharmaceutical research (Mori et al., 2022).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of the compound “2-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]furan-3-carboxylic acid” are currently unknown. This compound is structurally related to Fmoc (9-fluorenylmethoxycarbonyl) protected amino acids , which are commonly used in peptide synthesis.
Mode of Action
The mode of action of this compound is not well-studied. As a derivative of Fmoc-protected amino acids, it may interact with biological targets in a similar manner. Fmoc-protected amino acids are typically used in solid-phase peptide synthesis, where the Fmoc group serves as a temporary protection for the amino group during peptide bond formation . .
properties
IUPAC Name |
2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]furan-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17NO5/c23-20(24)17-9-10-26-19(17)11-22-21(25)27-12-18-15-7-3-1-5-13(15)14-6-2-4-8-16(14)18/h1-10,18H,11-12H2,(H,22,25)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXQVJHMSQUDGCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCC4=C(C=CO4)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2219419-18-6 |
Source
|
Record name | 2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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